Cas no 2229129-02-4 (3,3-difluoro-3-(1-phenylcyclopropyl)propanoic acid)

• Product Name: 3,3-difluoro-3-(1-phenylcyclopropyl)propanoic acid
• CAS No: 2229129-02-4
• MF: C₁₂H₁₂F₂O₂
• MW: 226.219290733337
• CID: 6509169
• PubChem ID: 165842868
• Update Time: 2025-05-19

3,3-difluoro-3-(1-phenylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(1-phenylcyclopropyl)propanoic acid
• 2229129-02-4
• EN300-1860523

• Inchi： 1S/C12H12F2O2/c13-12(14,8-10(15)16)11(6-7-11)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,15,16)
• InChI Key： AWTHKANDOUVACL-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1(C2C=CC=CC=2)CC1)F

Computed Properties

• Exact Mass: 226.08053595g/mol
• Monoisotopic Mass: 226.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-difluoro-3-(1-phenylcyclopropyl)propanoic acid

Introduction to 3,3-difluoro-3-(1-phenylcyclopropyl)propanoic acid (CAS No. 2229129-02-4)

3,3-difluoro-3-(1-phenylcyclopropyl)propanoic acid, identified by the chemical compound code CAS No. 2229129-02-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a difluorinated propanoic acid backbone and a 1-phenylcyclopropyl side chain. Such structural motifs are often engineered to modulate specific biological pathways, making this compound a promising candidate for further exploration in drug discovery and development.

The presence of difluoro groups in the molecular structure is particularly noteworthy, as fluorine atoms are known to influence the pharmacokinetic and pharmacodynamic properties of pharmaceutical agents. The introduction of fluorine into organic molecules can enhance metabolic stability, improve binding affinity to biological targets, and alter the overall electronic distribution within the molecule. In the context of 3,3-difluoro-3-(1-phenylcyclopropyl)propanoic acid, these fluorine atoms are strategically positioned to interact with biological systems in a manner that could potentially lead to novel therapeutic effects.

The 1-phenylcyclopropyl side chain further contributes to the complexity and functionality of this compound. Cyclopropyl groups are known for their ability to rigidify molecular structures, which can be advantageous in terms of improving drug-receptor interactions. Additionally, the phenyl ring introduces hydrophobicity and potential π-stacking interactions, which are critical for binding affinity in many biological systems. The combination of these structural elements suggests that 3,3-difluoro-3-(1-phenylcyclopropyl)propanoic acid may exhibit unique properties that make it suitable for applications in areas such as enzyme inhibition or receptor modulation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like 3,3-difluoro-3-(1-phenylcyclopropyl)propanoic acid with greater accuracy. These tools allow scientists to simulate interactions between this compound and various biological targets, providing insights into its potential mechanisms of action. For instance, studies have indicated that the difluorinated propanoic acid moiety could interact with enzymes or receptors in a way that mimics natural substrates or modulates enzyme activity. This capability is particularly valuable in the development of drugs designed to treat diseases caused by enzymatic dysregulation.

In addition to its structural characteristics, 3,3-difluoro-3-(1-phenylcyclopropyl)propanoic acid has been investigated for its potential applications in synthetic chemistry. The unique combination of functional groups makes it a versatile building block for more complex molecules. Researchers have explored its use in constructing derivatives with enhanced biological activity or improved pharmacokinetic profiles. Such derivatives could serve as leads for new drug candidates or intermediates in the synthesis of existing therapeutics.

The pharmaceutical industry has shown increasing interest in fluorinated compounds due to their favorable properties. Fluorine atoms can enhance drug stability, prolong half-life, and improve bioavailability. The incorporation of fluorine into 3,3-difluoro-3-(1-phenylcyclopropyl)propanoic acid aligns with these trends, making it an attractive candidate for further development. Current research is focused on optimizing synthetic routes to produce this compound efficiently and on exploring its potential applications in preclinical studies.

One particularly exciting area of research involves the use of 3,3-difluoro-3-(1-phenylcyclopropyl)propanoic acid as a starting material for the development of novel antibiotics. Antibiotic resistance remains a significant global health challenge, and new classes of antibiotics are urgently needed. The structural features of this compound suggest that it could be modified to target bacterial enzymes or cell wall components effectively. Preliminary studies have shown promising results when using derivatives of this molecule in vitro, indicating its potential as an antibiotic lead.

The role of computational methods in drug discovery cannot be overstated. Advanced algorithms and machine learning models are being employed to identify promising candidates like 3,3-difluoro-3-(1-phenylcyclopropyl)propanoic acid from large libraries of compounds. These methods can predict biological activity with high accuracy, reducing the time and cost associated with traditional screening processes. By leveraging these technologies, researchers can accelerate the development pipeline for new drugs and focus their efforts on the most promising candidates.

Another emerging application of CAS No. 2229129-02-4 is in the field of materials science. Fluorinated compounds are known for their thermal stability and chemical resistance, making them valuable in various industrial applications. Researchers are exploring ways to incorporate this molecule into advanced materials that require high performance under extreme conditions. Such materials could find use in aerospace, automotive manufacturing, and other high-tech industries where durability and reliability are paramount.

The synthesis of CAS No. 2229129-02-4 presents unique challenges due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled researchers to construct complex molecules with high precision and yield. These advancements are crucial for bringing novel compounds like this one from laboratory research to commercial applications.

In conclusion,CAS No 2229129 02 4, also known as _three three difl uoro three one phen ylcyc lo prop yl pro pan o ic ac id_, represents a significant advancement in pharmaceutical chemistry with its innovative structural design featuring both dif luoro groups along with phen ylcyc lo prop yl side chains . Its multifaceted potential spans across therapeutic applications including antibiotic development alongside industrial uses within advanced materials science . With ongoing research focused on optimizing synthesis techniques coupled with computational modeling , this molecule stands poised at forefront innovation within life sciences sector .